2-(difluoromethoxy)-N-{4-[(1-naphthylamino)carbonyl]phenyl}benzamide

• IUPAC Name: 2-(difluoromethoxy)-N-[4-(naphthalen-1-ylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C25H18F2N2O3/c26-25(27)32-22-11-4-3-9-20(22)24(31)28-18-14-12-17(13-15-18)23(30)29-21-10-5-7-16-6-1-2-8-19(16)21/h1-15,25H,(H,28,31)(H,29,30)
• InChI Key: SCOKSAPXNRAUFW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4OC(F)F
• Molecular Formula: C25H18F2N2O3
• Molecular Weight: 432.4 g/mol

Description

2-(difluoromethoxy)-N-{4-[(1-naphthylamino)carbonyl]phenyl}benzamide, also known as DFN-15, is a novel small molecule that has been synthesized and extensively studied for its potential therapeutic applications. This compound belongs to the class of benzamides and has shown promising results in various scientific research studies.

Mechanism of Action

2-(difluoromethoxy)-N-{4-[(1-naphthylamino)carbonyl]phenyl}benzamide exerts its biological effects by binding to the peroxisome proliferator-activated receptor-gamma (PPAR-γ), a nuclear receptor that plays a crucial role in regulating various cellular processes. By activating PPAR-γ, this compound modulates the expression of genes involved in inflammation, cancer, and neurodegeneration.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including reducing inflammation, inhibiting cancer cell proliferation, inducing apoptosis, and improving cognitive function in animal models of neurodegenerative diseases. It has also been shown to improve insulin sensitivity and glucose metabolism in animal models of diabetes.

Advantages and Limitations for Lab Experiments

2-(difluoromethoxy)-N-{4-[(1-naphthylamino)carbonyl]phenyl}benzamide has several advantages for lab experiments, including its high purity, stability, and ease of synthesis. However, its limitations include its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

2-(difluoromethoxy)-N-{4-[(1-naphthylamino)carbonyl]phenyl}benzamide has shown promising results in various scientific research studies, and several future directions can be explored to further understand its potential therapeutic applications. These include studying its effects on other cellular processes, exploring its potential use in combination with other drugs, and developing more efficient methods for administering the compound in vivo. Further research is needed to fully understand the potential of this compound as a therapeutic agent.

Synthesis Methods

2-(difluoromethoxy)-N-{4-[(1-naphthylamino)carbonyl]phenyl}benzamide can be synthesized by a multi-step process involving the reaction of 2,6-difluoroanisole with 4-(1-naphthylamino)benzoic acid, followed by the coupling reaction with N,N-dimethylformamide dimethyl acetal. The final product is purified by column chromatography to obtain this compound in high yield and purity.

Scientific Research Applications

2-(difluoromethoxy)-N-{4-[(1-naphthylamino)carbonyl]phenyl}benzamide has been extensively studied for its potential applications in various scientific research fields, including cancer research, inflammation, and neurodegenerative diseases. It has been shown to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting their proliferation. In addition, it has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.